Cas no 25222-43-9 (1H-pyrazol-4-ylmethanol)

• Product Name: 1H-pyrazol-4-ylmethanol
• CAS No: 25222-43-9
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD06797673
• CID: 285233
• PubChem ID: 3015210
• Update Time: 2025-07-21

1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (1H-Pyrazol-4-yl)methanol
• 1H-pyrazol-4-ylmethanol
• 1H-Pyrazole-4-methanol
• 4-(HYDROXYMETHYL)PYRAZOLE
• 4-Hydroxymethyl-pyrazol
• pyrazol-4-ylmethan-1-ol
• 4-hydroxymethylpyrazole
• 5Z3Y85WYBN
• pyrazole-4-methanol
• PubChem23620
• (1H-Pyrazol-4-yl)methano
• 4-Hydroxymethyl-1H-pyrazole
• (1H-pyrazol-4-yl)-methanol
• JRMKJOOJKCAEJK-UHFFFAOYSA-N
• STL415033
• SBB073660
• PB34185
• RP18641
• PD157939
• AMY5501
• DTXSID60179882
• GS-4530
• J-524077
• FT-0647030
• CHEBI:179583
• SY042536
• UNII-5Z3Y85WYBN
• AC-31827
• CS-W009163
• BDBM50497138
• HY-33914
• A817718
• CHEMBL3276272
• 4-HYROXYMETHYL-1H-PYRAZOLE
• Z812520032
• AKOS005169571
• 25222-43-9
• MFCD06797673
• 1H-pyrazol-4-ylmethanol;(1H-Pyrazol-4-yl)methanol
• EN300-54500
• J-500196
• Q27263083
• (1H-pyrazol-4-yl)methanol, AldrichCPR
• (1H-Pyrazol-4-yl)Methanol;4-Hydroxymethyl-1h-pyrazole
• ALBB-027176
• DB-067353

• MDL： MFCD06797673
• Inchi： 1S/C4H6N2O/c7-3-4-1-5-6-2-4/h1-2,7H,3H2,(H,5,6)
• InChI Key： JRMKJOOJKCAEJK-UHFFFAOYSA-N
• SMILES： OCC1C=NNC=1

Computed Properties

• Exact Mass: 98.04800
• Monoisotopic Mass: 98.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.9

Experimental Properties

• Density: 1.311
• Boiling Point: 326.8°C at 760 mmHg
• Flash Point: 151.5 °C
• PSA: 48.91000
• LogP: -0.09800

1H-pyrazol-4-ylmethanol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1H-pyrazol-4-ylmethanol

Comprehensive Overview of 1H-pyrazol-4-ylmethanol (CAS No. 25222-43-9): Properties, Applications, and Industry Insights

1H-pyrazol-4-ylmethanol (CAS No. 25222-43-9) is a versatile heterocyclic compound gaining significant attention in pharmaceutical and agrochemical research. This pyrazole derivative features a hydroxymethyl group at the 4-position of the 1H-pyrazole ring, making it a valuable building block for synthesizing bioactive molecules. Its molecular formula, C₄H₆N₂O, and moderate polarity contribute to its solubility in common organic solvents, facilitating its use in multi-step synthetic routes.

Recent studies highlight the growing demand for 1H-pyrazol-4-ylmethanol derivatives in drug discovery, particularly for kinase inhibitors and anti-inflammatory agents. The compound's ability to serve as a pharmacophore in medicinal chemistry aligns with current trends in fragment-based drug design (FBDD). Researchers are exploring its potential in developing selective enzyme modulators, addressing frequently searched topics like "targeted cancer therapies" and "metabolic disorder treatments."

In material science, CAS 25222-43-9 demonstrates utility as a precursor for functionalized polymers and coordination complexes. Its hydroxyl group enables covalent attachment to surfaces or macromolecules, relevant to nanotechnology applications such as molecular sensors – a hot topic in IoT-enabled diagnostics. The compound's thermal stability (decomposition >200°C) makes it suitable for high-temperature polymerization processes.

Synthetic methodologies for 1H-pyrazol-4-ylmethanol production continue to evolve, with green chemistry approaches gaining traction. Recent patents describe catalytic hydrogenation routes using earth-abundant metals, responding to industry demands for sustainable synthesis. Analytical characterization typically involves HPLC purity testing (>98%) and NMR spectral verification (δ 4.5 ppm for -CH₂OH), meeting stringent quality standards for fine chemical applications.

The global market for pyrazole-based intermediates like 25222-43-9 is projected to grow at 6.2% CAGR (2023-2030), driven by pharmaceutical R&D investments. Regulatory compliance follows REACH guidelines and ICH Q7 standards, with suppliers providing detailed technical data sheets (TDS) and material safety documentation. Proper storage recommendations include moisture-free environments at 2-8°C to maintain stability.

Emerging applications in bioconjugation chemistry leverage the compound's dual functionality, enabling click chemistry modifications for antibody-drug conjugates (ADCs). This addresses trending searches about "next-generation biotherapeutics." Computational studies of 1H-pyrazol-4-ylmethanol molecular interactions using docking simulations provide insights for rational drug design, frequently discussed in cheminformatics forums.

Quality control protocols for CAS 25222-43-9 emphasize residual solvent analysis by GC and heavy metal screening (<10 ppm). Leading manufacturers employ quality-by-design (QbD) principles, with batch-to-batch consistency verified through HPLC-UV and LC-MS techniques. These practices align with current Good Manufacturing Practice (cGMP) requirements for pharmaceutical intermediates.

Academic and industrial researchers frequently inquire about "scaling up 1H-pyrazol-4-ylmethanol synthesis" and "derivatization strategies for pyrazole alcohols," reflecting practical challenges in process chemistry. Recent publications describe continuous flow synthesis methods that improve yield (up to 85%) while reducing organic waste – a solution addressing green chemistry metrics concerns.

The compound's structure-activity relationships (SAR) are extensively studied for G protein-coupled receptor (GPCR) modulation, particularly in neurological targets. This connects to popular searches about "neuroprotective agents" and "CNS drug development." Crystallographic data confirms the planar pyrazole ring configuration with characteristic hydrogen bonding patterns, important for molecular recognition studies.

Supply chain considerations for 1H-pyrazol-4-ylmethanol include regional availability of high-purity grades (>99%) and custom isotope-labeled versions (¹³C, ¹⁵N) for metabolic research. Transportation follows standard protocols for laboratory chemicals, with proper packaging to prevent moisture absorption during transit.